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Compound of Interest

Compound Name: Gibberellin A19

Cat. No.: B1232454

For Immediate Release

This application note provides detailed information on the commercial sources, analytical
protocols, and biological context of Gibberellin A19 (GA19), a crucial intermediate in the
biosynthesis of bioactive gibberellins in plants. This document is intended to guide researchers,
scientists, and drug development professionals in sourcing and utilizing GA19 analytical
standards for their research needs.

Commercial Sources for Gibberellin A19 Analytical
Standard

Procuring high-purity analytical standards is the foundation of accurate and reproducible
research. Several commercial vendors offer Gibberellin A19 for research purposes. While
pricing and availability are subject to change and often require a direct quote, the following
table summarizes the available information for key suppliers. Researchers are advised to
contact the suppliers directly to obtain the most current data and a Certificate of Analysis
(CoA).
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Supplier

Catalog
Number
(Example)

Purity

Formulation

Additional
Information

Olchemim

012 2690 (50 pg)

> 90% (HPLC)

Crystalline

Also available in
1 mg, 2 mg, and

5 mg quantities.

CymitQuimica

47-G-049019
(5mg)

Not specified

Not specified

Available in
various
guantities (5mg,
10mg, 25mg,
50mg, 100mg).
Pricing requires

inquiry.

Simson Pharma

RC02427

Not specified

Not specified

Offered as
custom
synthesis. A
Certificate of
Analysis is stated
to accompany

every compound.

[1]

Axios Research

AR-G02211

= 95.0 % (for
impurity

standards)

Not specified

Described as a
fully
characterized
chemical
compound used
as a reference
standard.[2]

Experimental Protocols

Accurate quantification and analysis of Gibberellin A19 are critical for understanding its role in

plant physiology and for various agricultural and biotechnological applications. Below are
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detailed protocols for the analysis of a GA19 analytical standard, adapted from established
methods for gibberellin analysis.

Quality Control and Quantification of Gibberellin A19
Analytical Standard by HPLC-DAD

This protocol is adapted from methodologies used for the analysis of gibberellic acid and its
impurities and is suitable for verifying the purity and concentration of a GA19 analytical
standard.[3]

a. Materials and Reagents:

o Gibberellin A19 analytical standard

e Methanol (HPLC grade)

o Water (ultrapure)

e Formic acid (analytical grade)

o Ammonium formate (analytical grade)
o Acetonitrile (HPLC grade)

e 0.2 um syringe filters

b. Instrumentation:

» High-Performance Liquid Chromatography (HPLC) system equipped with a Diode Array
Detector (DAD)

e Reversed-phase C18 column (e.g., 4.6 x 100 mm, 4 um particle size)
c. Chromatographic Conditions:
» Mobile Phase A: 0.1% aqueous formic acid containing 5 mM ammonium formate

¢ Mobile Phase B: Methanol
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o Gradient: 10% to 80% B over 15 minutes, hold for 5 minutes

e Flow Rate: 1.0 mL/min

e Column Temperature: 40 °C

o Detection Wavelength: 195 nm (or a wavelength determined by UV scan of GA19)
« Injection Volume: 10 pL

d. Standard Solution Preparation:

e Accurately weigh a small amount of the Gibberellin A19 analytical standard.

» Dissolve the standard in methanol to prepare a stock solution of known concentration (e.g., 1
mg/mL).

o Prepare a series of calibration standards by diluting the stock solution with the initial mobile
phase composition (e.g., 1, 5, 10, 20, 50 pg/mL).

« Filter all solutions through a 0.2 um syringe filter before injection.
e. Analysis and Data Interpretation:

 Inject the calibration standards to generate a calibration curve by plotting peak area against
concentration.

¢ Inject the GA19 analytical standard solution (prepared at a known concentration) to be
tested.

o Determine the purity of the standard by calculating the percentage of the main peak area
relative to the total peak area.

¢ Quantify the concentration of the test solution using the calibration curve.

Confirmatory Analysis by LC-MS/MS

For higher sensitivity and selectivity, especially when dealing with complex matrices or
confirming the identity of the standard, Liquid Chromatography-Tandem Mass Spectrometry
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(LC-MS/MS) is the method of choice.[4]

a. Materials and Reagents:

As per HPLC protocol.

. Instrumentation:

Ultra-Performance Liquid Chromatography (UPLC) or HPLC system

Tandem Mass Spectrometer (e.g., Triple Quadrupole) with an Electrospray lonization (ESI)
source

. Chromatographic Conditions:

Column: Reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.7 um patrticle size)
Mobile Phase A: 10 mM Ammonium Formate in water

Mobile Phase B: Methanol

Gradient: A linear gradient from 10% to 60% B over 15 minutes

Flow Rate: 0.25 mL/min

Column Temperature: 40 °C

Injection Volume: 15 pL

. Mass Spectrometry Conditions:

lonization Mode: Negative Electrospray lonization (ESI-)
Precursor lon: [M-H]~ (m/z 361.2 for GA19)

Product lons: To be determined by infusion of the standard and performing a product ion
scan.
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Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for
quantification and confirmation.

e. Standard Solution Preparation and Analysis:

Prepare standard solutions as described in the HPLC protocol.

Analyze the standards to establish detection limits and a calibration curve for quantification.

Biological Context: Gibberellin Biosynthesis and
Signaling

Gibberellin A19 is a key intermediate in the gibberellin biosynthesis pathway. Understanding
its position in this pathway is essential for interpreting experimental results.

Gibberellin Biosynthesis Pathway

The biosynthesis of gibberellins is a complex process that occurs in multiple cellular
compartments. The pathway starts from geranylgeranyl diphosphate (GGPP) and proceeds
through a series of enzymatic steps to produce various gibberellin intermediates and finally the
bioactive forms. GA19 is a C20-gibberellin that is a direct precursor to GA20, which is then
converted to the bioactive GA1.[5][6][7]
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Caption: Simplified Gibberellin Biosynthesis Pathway Highlighting GA19.

Gibberellin Signaling Pathway
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Bioactive gibberellins, such as GA1 and GA4, initiate a signaling cascade by binding to the
GID1 receptor. This binding event leads to the degradation of DELLA proteins, which are
transcriptional regulators that repress growth. The degradation of DELLA proteins allows for the
expression of gibberellin-responsive genes, ultimately leading to various physiological
responses like stem elongation and seed germination.[8][9][10]
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Caption: Overview of the Gibberellin Signaling Pathway.
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Experimental Workflow

The following diagram illustrates a general workflow for the utilization of a Gibberellin A19
analytical standard in a research setting.
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Caption: General Experimental Workflow for Using a GA19 Standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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